Cas no 1551418-07-5 (1-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

• Product name: 1-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• CAS No: 1551418-07-5
• MF: C₁₆H₂₃BN₂O₂
• MW: 286.177024126053
• MDL: MFCD28718085
• CID: 4609498
• PubChem ID: 129353937

1-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

• MDL： MFCD28718085
• Inchi： 1S/C16H23BN2O2/c1-6-9-19-14-8-7-13(10-12(14)11-18-19)17-20-15(2,3)16(4,5)21-17/h7-8,10-11H,6,9H2,1-5H3
• InChI Key： OFVAGXPMSKSCPU-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(B3OC(C)(C)C(C)(C)O3)C=C2)C=N1

Additional information on 1-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

Research Brief on 1-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS: 1551418-07-5)

1-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS: 1551418-07-5) is a boronic ester derivative of indazole that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase pathways. The presence of the boronic ester moiety makes it a valuable building block for Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex pharmaceutical compounds.

Recent studies have focused on the role of this compound in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized 1-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole as a precursor to synthesize potent and selective inhibitors of kinases such as JAK2, FLT3, and EGFR. These inhibitors have shown promising results in preclinical models, highlighting the compound's potential in oncology drug development.

In addition to its applications in kinase inhibitor synthesis, this compound has also been explored in the context of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that selectively degrade target proteins via the ubiquitin-proteasome system. The boronic ester functionality of 1-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole allows for its incorporation into PROTAC molecules, enabling the targeted degradation of disease-relevant proteins. Recent publications have demonstrated the utility of this approach in degrading oncogenic proteins, offering a new avenue for cancer therapy.

From a synthetic chemistry perspective, the compound's stability and reactivity have been subjects of investigation. Studies have optimized the conditions for its use in cross-coupling reactions, ensuring high yields and minimal side products. Furthermore, advances in purification techniques have facilitated the large-scale production of this intermediate, making it more accessible for industrial applications. These developments are critical for streamlining the synthesis of complex molecules in drug discovery pipelines.

Looking ahead, the versatility of 1-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole positions it as a valuable tool in the medicinal chemist's arsenal. Ongoing research aims to expand its applications beyond kinase inhibitors and PROTACs, exploring its potential in other therapeutic areas such as inflammation and infectious diseases. As the field of targeted therapies continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.